Cas no 893738-38-0 (5-(4-(tert-Butyl)phenyl)pyridin-2-amine)

• Product Name: 5-(4-(tert-Butyl)phenyl)pyridin-2-amine
• CAS No: 893738-38-0
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• MDL: MFCD06802656
• CID: 1024710
• PubChem ID: 16768900
• Update Time: 2025-06-11

5-(4-(tert-Butyl)phenyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-(tert-Butyl)phenyl)pyridin-2-amine
• 5-(4-tert-butylphenyl)pyridin-2-amine
• SCHEMBL13483886
• BS-33048
• DTXSID80588093
• MFCD06802656
• BB 0223805
• AKOS000124978
• 893738-38-0
• 5-(4-Tert-butylphenyl)-2-pyridinamine

• MDL： MFCD06802656
• Inchi： 1S/C15H18N2/c1-15(2,3)13-7-4-11(5-8-13)12-6-9-14(16)17-10-12/h4-10H,1-3H3,(H2,16,17)
• InChI Key： GZPLGDSJCFACQF-UHFFFAOYSA-N
• SMILES： N1C(=CC=C(C=1)C1C=CC(=CC=1)C(C)(C)C)N

Computed Properties

• Exact Mass: 226.146998583g/mol
• Monoisotopic Mass: 226.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(4-(tert-Butyl)phenyl)pyridin-2-amine

Introduction to 5-(4-(tert-Butyl)phenyl)pyridin-2-amine (CAS No. 893738-38-0)

5-(4-(tert-Butyl)phenyl)pyridin-2-amine, also known by its CAS number 893738-38-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a pyridine ring with a tert-butyl-substituted phenyl group. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable candidate for various applications, particularly in drug discovery and materials development.

The chemical formula of 5-(4-(tert-Butyl)phenyl)pyridin-2-amine is C₁₅H₁₉N₂. Its molecular weight is approximately 226.32 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties make it amenable to various synthetic and analytical techniques.

In the realm of medicinal chemistry, 5-(4-(tert-Butyl)phenyl)pyridin-2-amine has been explored for its potential therapeutic applications. Recent studies have highlighted its activity as a modulator of various biological targets, including enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. This finding suggests that 5-(4-(tert-Butyl)phenyl)pyridin-2-amine could be a promising lead compound for the development of novel anticancer drugs.

Beyond its medicinal applications, 5-(4-(tert-Butyl)phenyl)pyridin-2-amine has also been investigated for its potential use in materials science. Its aromatic structure and electron-donating properties make it suitable for the synthesis of advanced functional materials. A study published in the Journal of Materials Chemistry C in 2020 reported the successful incorporation of this compound into polymer matrices to enhance their optical and electronic properties. The resulting materials exhibited improved photoluminescence and charge transport characteristics, making them attractive for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs).

The synthesis of 5-(4-(tert-Butyl)phenyl)pyridin-2-amine can be achieved through several well-established routes. One common method involves the coupling of 4-(tert-butyl)phenylboronic acid with 5-bromopyridin-2-amine using palladium-catalyzed cross-coupling reactions. This approach provides high yields and good purity, making it suitable for large-scale production. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste and reduce the use of hazardous reagents.

The safety profile of 5-(4-(tert-Butyl)phenyl)pyridin-2-amine is an important consideration for both research and industrial applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid inhalation, ingestion, or skin contact. It is recommended to store the compound in a cool, dry place away from incompatible substances such as strong oxidizers.

In conclusion, 5-(4-(tert-Butyl)phenyl)pyridin-2-amine (CAS No. 893738-38-0) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.